3-(1,2,2-Triphenylvinyl)aniline

• Molecular Formula: C26H21N
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 3-(1,2,2-triphenylethenyl)aniline
• InChI: InChI=1S/C26H21N/c27-24-18-10-17-23(19-24)26(22-15-8-3-9-16-22)25(20-11-4-1-5-12-20)21-13-6-2-7-14-21/h1-19H,27H2
• InChI Key: FNEWYTDPQGGRDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C(C2=CC=CC=C2)C3=CC(=CC=C3)N)C4=CC=CC=C4

Description

3-(1,2,2-Triphenylvinyl)aniline is a tetraphenylethylene (TPE)-based aromatic amine derivative characterized by a meta-substituted amino group on the TPE core. This compound belongs to the aggregation-induced emission (AIE) family, where restricted intramolecular motion in aggregated states enhances fluorescence . TPE-NH2 exhibits strong AIE activity, high thermal stability, and applications in sensors, photopatterning, and optoelectronics . The meta-substitution in 3-(1,2,2-Triphenylvinyl)aniline likely alters conjugation and steric effects compared to the para-isomer, influencing its photophysical and chemical properties.

Preparation Methods

The synthesis of 3-(1,2,2-Triphenylvinyl)aniline typically involves the reaction of arylamine with aldehyde in the presence of a catalyst such as p-toluenesulphonic acid in glacial acetic acid . Another method involves the use of zinc powder and titanium tetrachloride in tetrahydrofuran under an inert atmosphere . These methods ensure the formation of the desired product with high purity and yield.

Chemical Reactions Analysis

3-(1,2,2-Triphenylvinyl)aniline undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by common oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions typically involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: This compound can undergo electrophilic substitution reactions, especially in the presence of strong acids or bases.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines.

Scientific Research Applications

3-(1,2,2-Triphenylvinyl)aniline has a wide range of applications in scientific research:

Chemistry: Used in the development of luminescent materials for organic light-emitting diodes (OLEDs) and chemical sensors.

Biology: Employed in bio-imaging due to its strong luminescent properties.

Industry: Utilized in the creation of photo-patterning materials with erasable properties.

Mechanism of Action

The unique properties of 3-(1,2,2-Triphenylvinyl)aniline are attributed to its aggregation-induced emission (AIE) mechanism. This involves restricted intramolecular rotation (RIR) and excited-state intramolecular proton transfer (ESIPT) processes . These mechanisms prevent the quenching of luminescence in the aggregated state, allowing the compound to exhibit strong fluorescence.

Comparison with Similar Compounds

Structural Analogs: Positional Isomerism

• 4-(1,2,2-Triphenylvinyl)aniline (TPE-NH2): The para-substituted isomer has a linear conjugation pathway between the amino group and the TPE core, enabling efficient electron delocalization. This enhances AIE brightness and quantum yield (Φ~25% in aggregates) . 3-(1,2,2-Triphenylvinyl)aniline: Meta-substitution disrupts conjugation, reducing electron delocalization. This may lower fluorescence intensity but introduce unique steric effects for tailored applications.

Property	3-(1,2,2-Triphenylvinyl)aniline	4-(1,2,2-Triphenylvinyl)aniline
Substitution Position	Meta	Para
Conjugation Efficiency	Lower	Higher
AIE Quantum Yield	~15% (estimated)	~25%
Solubility in THF	Moderate	High (20 mg/mL)

Comparison with Other AIEgens

• Tetraphenylethylene (TPE): The parent AIEgen lacks functional groups, limiting its derivatization. TPE derivatives like 3-/4-(1,2,2-Triphenylvinyl)aniline introduce amino groups for further chemical modifications (e.g., Schiff base formation) .
• Triphenylamine (TPA) Derivatives :
  TPA-based compounds (e.g., C12-TPA) show redshifted emission but weaker AIE due to less restricted motion. TPE-aniline derivatives outperform TPA in solid-state luminescence .

Photophysical and Chemical Properties

• Reversible Photochromism :
  The para-isomer TPE-NH2 forms Schiff bases (e.g., TPE-Nap) with reversible photochromic behavior in solid states, enabling erasable photopatterning . The meta-isomer’s steric hindrance may reduce reversibility.
• Stimuli-Responsiveness :
  Para-substituted DPA-TPE thin films show piezoresponsive PL intensity modulation under electric/magnetic fields . Meta-substitution could alter response dynamics due to asymmetric packing.

Key Research Findings

• AIE Performance : Para-substituted TPE derivatives generally outperform meta-isomers in brightness and quantum yield due to superior conjugation .
• Thermal Stability : Both isomers exhibit high decomposition temperatures (>300°C), suitable for harsh environments .
• Solubility : The 4-isomer dissolves readily in THF and DMSO, while the 3-isomer’s solubility is lower, affecting formulation strategies .